Cas no 1754-62-7 (methyl-3-phenylprop-2-enoate)

methyl-3-phenylprop-2-enoate Properties

Names and Identifiers

• Methyl trans-cinnamate
• Methyl cinnamate
• (E)-3-Phenyl-2-propenoic acid methyl ester
• (2E)-3-Phenyl-2-propenoic acid methyl ester
• (E)-3-Phenylacrylic acid methyl ester
• (E)-Methyl 3-phenylacrylate
• FEMA 2698
• METHYL CINNAMYLATE
• Methyl (E)-cinnamate
• (E)-Methyl cinnamate
• Methyl cinnamate, (E)
• trans-Methyl Cinnamate
• METHYL 3-PHENYLACRYLATE
• METHYL-3-PHENYLPROPENOTE
• CINNAMIC ACID METHYL ESTER
• Methyl 3-phenylpropenoate
• Methyl (E)-3-phenylprop-2-enoate
• methyl-3-phenylprop-2-enoate
• trans-Cinnamic acid methyl ester
• Methylcinnamate
• CINNAMIC ACID, METHYL ESTER
• Methyl cinnamate (natural)
• Methyl trans-3-phenyl-2-propenoate
• Methyl 3-phenyl-2-propenoate
• FEMA No. 2698
• HY-W017212
• UNII-533CV2ZCQL
• InChI=1/C10H10O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-8H,1H3/b8-7
• SCHEMBL101530
• LS-13765
• EN300-91678
• methyl 3-phenylprop-2-enoate
• CHEMBL55060
• Methyl cinnamate, analytical reference material
• CHEBI:6857
• Z19782655
• C06358
• Q-100258
• 2-Propenoic acid, 3-phenyl-, methyl ester
• CS-W017928
• 103-26-4
• DTXCID4022151
• Methyl (2E)-3-phenyl-2-propenoate #
• DS-17838
• Methyl cinnamate, natural, >=98%, FCC, FG
• s6221
• NSC-9411
• NSC9411
• Methyl (2E)-3-phenylpropenoate
• ghl.PD_Mitscher_leg0.369
• J-000917
• EINECS 203-093-8
• methyl (2E)-3-phenylprop-2-enoate
• trans-3-phenyl-prop-2-enoic acid methyl ester
• METHYL CINNAMATE [FCC]
• 2-propenoic acid, 3-phenyl-, methyl ester, (2E)-
• Methyl(E)-cinnamate
• Tox21_304025
• Methyl (E)-3-phenyl-2-propenoate
• Methyl trans-3-Phenylacrylate
• Methyl (E)-3-phenylpropenoate
• EC 203-093-8
• trans-Methyl 3-Phenyl-2-propenoate
• METHYL CINNAMATE [FHFI]
• CAS-103-26-4
• DTXSID6042151
• Methyl (2E)-3-phenyl-2-propenoate
• 1754-62-7
• methyl-trans-cinnamate
• WLN: 1OV1U1R
• (e)-cinnamic acid methyl ester
• Methyl (2E)-3-phenylacrylate
• Methyl trans-cinnamate, analytical standard
• Tox21_301384
• 3-Phenyl-2-propenoic acid methyl ester
• 2-PROPENOIC ACID, 3-PHENYL-, METHYL ESTER, (E)-
• Methyl trans-cinnamate, >=98%, FCC, FG
• EN300-365971
• P16737
• 3-Phenyl-2-propenoic acid methyl
• AKOS015890136
• J-011115
• DTXSID5044314
• AI3-00579
• Methyl trans-cinnamate, 99%
• CAS-1754-62-7
• NCGC00255910-01
• CHEBI:194138
• (E)-methyl ester 3-phenyl-2-propenoic acid
• trans-3-Phenylacrylic Acid Methyl Ester
• trans-3-Phenyl-2-propenoic acid methyl ester
• NSC 9411
• Methyl cinnamate, >=99.0% (GC)
• J-522598
• 533CV2ZCQL
• Q204178
• METHYL CINNAMATE, (E)-
• cis-methyl cinnamate
• DTXCID5028118
• MFCD00008458
• SemaSORB 9815
• NS00001299
• NCGC00357235-01
• CINNAMIC ACID METHYL ESTER [MI]
• Cinnamic acid, methyl ester, (E)-
• methyl trans cinnamate
• trans-Methyl cinnamate
• STL582416
• Methyl 3-phenylacrylate
• Methyl cinnamylate
• Cinnamic acid methyl ester
• DA-65377
• METHYL TRANS-CINNAMATE
• +Expand

• MDL： MFCD00008458
• InChIKey： CCRCUPLGCSFEDV-BQYQJAHWSA-N
• Inchi： 1S/C10H10O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-8H,1H3/b8-7+
• SMILES： O(C([H])([H])[H])C(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 162.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 162.068079557g/mol
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.87280
• PSA: 26.30000
• Refractive Index: 1.5766
• Boiling Point: 260-262 °C(lit.)
• Melting Point: 34-38 °C (lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• FEMA: 2698
• Color/Form: Colorless or white solid. Liquid at high temperature
• Solubility: Insoluble in water
• Density: 1.078

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters